Cas no 652999-59-2 (2-Propenenitrile,3-[(4-methoxyphenyl)amino]-2-(phenylsulfonyl)-3-(propylamino)-)
652999-59-2 structure
Product Name:2-Propenenitrile,3-[(4-methoxyphenyl)amino]-2-(phenylsulfonyl)-3-(propylamino)-
CAS No:652999-59-2
MF:C19H21N3O3S
MW:371.453343153
CID:400751
Update Time:2024-01-29
2-Propenenitrile,3-[(4-methoxyphenyl)amino]-2-(phenylsulfonyl)-3-(propylamino)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenenitrile,3-[(4-methoxyphenyl)amino]-2-(phenylsulfonyl)-3-(propylamino)-
- 2-Propenenitrile, 3-[(4-methoxyphenyl)amino]-2-(phenylsulfonyl)-3-(propylamino)-
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- Inchi: 1S/C19H21N3O3S/c1-3-13-21-19(22-15-9-11-16(25-2)12-10-15)18(14-20)26(23,24)17-7-5-4-6-8-17/h4-12,21-22H,3,13H2,1-2H3
- InChI Key: WEERWMSBSQQUDH-UHFFFAOYSA-N
- SMILES: C(#N)C(S(C1=CC=CC=C1)(=O)=O)=C(NC1=CC=C(OC)C=C1)NCCC
Computed Properties
- Exact Mass: 371.13053
Experimental Properties
- Density: 1.250±0.06 g/cm3(Predicted)
- Melting Point: 73-78 °C
- Boiling Point: 605.3±55.0 °C(Predicted)
- PSA: 91.22
- pka: -1.22±0.70(Predicted)
2-Propenenitrile,3-[(4-methoxyphenyl)amino]-2-(phenylsulfonyl)-3-(propylamino)- Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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